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Cat. No.: B031485

Deoxyvasicinone: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Deoxyvasicinone, a quinazoline alkaloid, has garnered significant attention in the scientific
community due to its diverse pharmacological activities. This technical guide provides an in-
depth overview of the structure, chemical properties, synthesis, and biological activities of
deoxyvasicinone. Quantitative data are presented in a structured format, and detailed
experimental protocols are provided for its synthesis and characterization. Furthermore, key
signaling pathways and experimental workflows are visualized using Graphviz diagrams to
facilitate a deeper understanding of its mechanism of action.

Chemical Structure and Properties

Deoxyvasicinone, with the IUPAC name 2,3-dihydro-1H-pyrrolo[2,1-b]quinazolin-9-one, is a
tricyclic alkaloid.[1] Its structure consists of a quinazolinone core fused with a pyrrolidine ring.

Chemical Identifiers
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Identifier Value

CAS Number 530-53-0[2]

PubChem CID 68261[2]

ChEMBL ID CHEMBL456881[3]

inChi INChl=1S/C11H10N20/c14-11-8-4-1-2-5-
9(8)12-10-6-3-7-13(10)11/h1-2,4-5H,3,6-7H2[2]

InChlKey VARHXCYGZKSOOO-UHFFFAOYSA-N[2]

Canonical SMILES C1CC2=NC3=CC=CC=C3C(=0)N2C1[2]

Physicochemical Properties

Property Value Source
Molecular Formula C11H10N20 [2]
Molecular Weight 186.21 g/mol [2]
Melting Point 112.1-113.3 °C [4]

Soluble in DMSO, Chloroform,
Solubility Dichloromethane, Ethyl [5]1[6]

Acetate, Acetone.

XLogP3 0.9 [2]

Synthesis and Characterization
Experimental Protocol: Microwave-Assisted One-Pot
Synthesis

This protocol describes a novel and efficient one-pot synthesis of deoxyvasicinone promoted
by microwave irradiation.[4]

Materials:

¢ Anthranilic acid

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubmed.ncbi.nlm.nih.gov/34562674/
https://pubmed.ncbi.nlm.nih.gov/34562674/
https://www.benchchem.com/product/b031485
https://pubmed.ncbi.nlm.nih.gov/34562674/
https://pubmed.ncbi.nlm.nih.gov/34562674/
https://pubmed.ncbi.nlm.nih.gov/34562674/
https://pubmed.ncbi.nlm.nih.gov/34562674/
https://pubmed.ncbi.nlm.nih.gov/34562674/
https://commonchemistry.cas.org/detail?cas_rn=530-53-0
https://www.biocrick.com/Deoxyvasicinone-BCN5697.html
https://www.medchemexpress.com/deoxyvasicinone.html
https://pubmed.ncbi.nlm.nih.gov/34562674/
https://www.benchchem.com/product/b031485?utm_src=pdf-body
https://commonchemistry.cas.org/detail?cas_rn=530-53-0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

4-tert-butoxycarbonylamino-butyric acid

Triphenyl phosphite

Anhydrous pyridine

Microwave reactor (e.g., Personal Chemistry™ Creator and Smith stations)
Procedure:

e To a conical-bottomed Smith Process vial, add anthranilic acid (28 mg, 200 pumol), 4-tert-
butoxycarbonylamino-butyric acid (41 mg, 200 pmol), and triphenyl phosphite (63 pL, 220
pmol).

e Add 1 mL of anhydrous pyridine to the vial.
o Seal the vial and place it in the microwave reactor.

e Irradiate the reaction mixture for 10 minutes at a set temperature. The microwave is initiated
at 300 W to ramp up to the desired temperature.

» After the reaction is complete, allow the vial to cool to room temperature.

e The product, deoxyvasicinone, can be isolated and purified using preparative TLC or flash
column chromatography on silica gel.

Characterization Data

IH NMR (in CDCIs): The tH NMR spectrum of deoxyvasicinone typically displays signals
corresponding to the aromatic protons of the quinazolinone ring system and the aliphatic
protons of the pyrrolidine ring. A representative spectrum shows four protons of a 1,2-
disubstituted aromatic ring at dH 8.20 (1H, d, J = 8.0 Hz), 7.81 (1H, dd, J = 8.0, 8.0 Hz), 7.60
(1H, d, J =8.0 Hz), and 7.52 (1H, dd, J = 8.0, 8.0 Hz).[1]

13C NMR (in CDCIs): The 3C NMR spectrum reveals 11 carbon signals, which include those
from the aromatic and heterocyclic rings.[1] Representative chemical shifts are observed at o
19.5, 32.5, 46.5, 120.5, 126.3, 126.4, 126.8, 134.2, 149.1, 159.5, and 161.0 ppm.[7]
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Mass Spectrometry: The mass spectrum of deoxyvasicinone shows a molecular ion peak
corresponding to its molecular weight. In low-resolution mass spectrometry, an ion peak at m/z
187.5 [M+H]* is observed.[1] High-resolution mass spectrometry (HRMS) provides a more
accurate mass, with a calculated value for (C1:H10N20+Na) of 209.0685, found at 209.0687.[7]

Biological Activities and Signaling Pathways

Deoxyvasicinone and its derivatives have been shown to possess a range of biological
activities, including anti-melanogenic and neuroprotective effects.

Anti-Melanogenic Activity

Deoxyvasicinone has been found to inhibit melanin synthesis.[1] It does not directly inhibit the
enzymatic activity of tyrosinase but rather downregulates the mRNA expression of key
melanogenic enzymes.

Leads to reduced [Nl EEENan7:)) Catalyzes

Inhibits

mRNA Expression of

Melanogenic Enzymes }

Melanin Synthesis

Leads to reduced Catalyzes T
>4 TRP-2

Deoxyvasicinone

Click to download full resolution via product page

Caption: Deoxyvasicinone's inhibition of melanogenesis.

Neuroprotective Effects in Alzheimer's Disease

Deoxyvasicinone derivatives have been investigated as potential therapeutic agents for
Alzheimer's disease. Their mechanism of action involves the inhibition of acetylcholinesterase
(AChE) and the aggregation of amyloid-beta (AB) peptides.[8][9][10]
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Caption: Dual inhibitory action of deoxyvasicinone derivatives in Alzheimer's disease.

Conclusion

Deoxyvasicinone is a versatile alkaloid with a well-defined structure and a growing body of
evidence supporting its potential in various therapeutic areas. This guide has provided a
comprehensive overview of its chemical properties, an efficient synthesis method, and its
mechanisms of action in melanogenesis and neuroprotection. The presented data and
protocols are intended to serve as a valuable resource for researchers and professionals in the
fields of medicinal chemistry and drug development, facilitating further exploration of this
promising natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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